Cas no 139434-68-7 (N-Benzoyl-2'-O-(methylthio)methyl-3',5'-O-1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl-cytidine)

• Product Name: N-Benzoyl-2'-O-(methylthio)methyl-3',5'-O-1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl-cytidine
• CAS No: 139434-68-7
• MF: C₃₀H₄₇N₃O₇SSi₂
• MW: 649.946089029312
• CID: 64598
• PubChem ID: 90793894
• Update Time: 2025-04-18

N-Benzoyl-2'-O-(methylthio)methyl-3',5'-O-1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl-cytidine Chemical and Physical Properties

Names and Identifiers

• N-Benzoyl-2'-O-[(methylthio)methyl]-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]cytidine
• Cytidine, N-benzoyl-2'-O-[(methylthio)methyl]-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-
• N4-benzoyl-3',5'-O-(1,1,3,3-tetraisopropyldisiloxane-1,3-diyl)-2'-O-[(methylthio)methyl]cytidine
• 6H-Furo[3,2-f]-1,3,5,2,4-trioxadisilocin,cytidine deriv.
• 139434-68-7
• N-Benzoyl-2-O-[(methylthio)methyl]-3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]cytidine
• N-Benzoyl-2/'-O-[(methylthio)methyl]-3/',5/'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]c
• N-(2-Oxo-1-((6aR,8R,9R,9aR)-2,2,4,4-tetraisopropyl-9-((methylthio)methoxy)tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)-1,2-dihydropyrimidin-4-yl)benzamide
• N-[1-[(6aR,8R,9R,9aR)-9-(methylsulfanylmethoxy)-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-2-oxopyrimidin-4-yl]benzamide
• N-Benzoyl-2'-O-(methylthio)methyl-3',5'-O-1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl-cytidine

• Inchi： 1S/C30H47N3O7SSi2/c1-19(2)42(20(3)4)37-17-24-26(39-43(40-42,21(5)6)22(7)8)27(36-18-41-9)29(38-24)33-16-15-25(32-30(33)35)31-28(34)23-13-11-10-12-14-23/h10-16,19-22,24,26-27,29H,17-18H2,1-9H3,(H,31,32,34,35)/t24-,26-,27-,29-/m1/s1
• InChI Key： CWVIBHROGHPVKN-UNXBZVTQSA-N
• SMILES： S(C)CO[C@H]1[C@H](N2C(N=C(C=C2)NC(C2C=CC=CC=2)=O)=O)O[C@@H]2CO[Si](C(C)C)(C(C)C)O[Si](C(C)C)(C(C)C)O[C@H]21

Computed Properties

• Exact Mass: 649.26732509g/mol
• Monoisotopic Mass: 649.26732509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.21